Cas no 65121-76-8 (Phenol,2-methyl-4,6-dinitro-, lead(2+) salt (2:1))

• Product Name: Phenol,2-methyl-4,6-dinitro-, lead(2+) salt (2:1)
• CAS No: 65121-76-8
• MF: C₁₄H₁₀N₄O₁₀Pb
• MW: 601.450000286102
• CID: 503207
• PubChem ID: 105185
• Update Time: 2025-04-19

Phenol,2-methyl-4,6-dinitro-, lead(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,2-methyl-4,6-dinitro-, lead(2+) salt (2:1)
• lead(2+) 4,6-dinitro-o-cresolate
• lead(2+) bis(2-methyl-4,6-dinitrophenolate)
• 65121-76-8
• 2-Methyl-4,6-dinitrophenol lead(2+) salt (2:1)
• EINECS 265-460-9
• DTXSID401319311

• Inchi： 1S/2C7H6N2O5.Pb/c2*1-4-2-5(8(11)12)3-6(7(4)10)9(13)14;/h2*2-3,10H,1H3;/q;;+2/p-2
• InChI Key： GCEXLEGHSWACSY-UHFFFAOYSA-L
• SMILES： [Pb+2].[O-]C1C(=CC(=CC=1C)[N+](=O)[O-])[N+](=O)[O-].[O-]C1C(=CC(=CC=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 685.9923
• Monoisotopic Mass: 198.027671
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 112

Experimental Properties

• Melting Point: 86.5 deg C
• Boiling Point: 332.4°C at 760 mmHg
• Flash Point: 149.2°C
• PSA: 293.28